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Compound of Interest

Compound Name:

Cat. No.:

Demeton-S-methyl sulfone

B133068

L Get Quote

Technical Data Sheet: Demeton-S-methyl sulfone

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data on Demeton-S-methyl sulfone, a metabolite of

the organophosphate insecticide Demeton-S-methyl.[1] It is also known as Isometasystox

sulfone and Dioxydemeton-S-methyl.[2]

Quantitative Chemical Data

The fundamental chemical properties of Demeton-S-methyl sulfone are summarized in the

table below. This data is essential for analytical and experimental procedures.

Property Value Source
_ PubChem[2], NISTI[3],
Chemical Formula CeH1505PS2
AERU[4]
Molecular Weight 262.3 g/mol PubChem[2][5]

Alternate Molecular Weight

262.284 g/mol

NIST WebBook[3]

CAS Registry Number

17040-19-6

NIST WebBook[3], AERU[4]

IUPAC Name

S-2-ethylsulfonylethyl O,0-
dimethyl phosphorothioate

AERU[4]

© 2025 BenchChem. All rights reserved. 1/4

Tech Support


https://www.benchchem.com/product/b133068?utm_src=pdf-interest
https://www.benchchem.com/product/b133068?utm_src=pdf-body
https://www.benchchem.com/product/b133068?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0403825.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Demeton-S-methylsulphon
https://www.benchchem.com/product/b133068?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Demeton-S-methylsulphon
https://webbook.nist.gov/cgi/cbook.cgi?ID=C17040196&Mask=200
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1534.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Demeton-S-methylsulphon
https://www.smolecule.com/products/s603111
https://webbook.nist.gov/cgi/cbook.cgi?ID=C17040196&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C17040196&Mask=200
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1534.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1534.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The molecular formula and weight of a compound like Demeton-S-methyl sulfone are
determined through standard, well-established analytical chemistry techniques.

e Mass Spectrometry (MS): This is the primary technique for determining the molecular weight
of a compound. High-resolution mass spectrometry can provide a highly accurate mass
measurement, which also helps in confirming the elemental composition.

o Elemental Analysis: This method determines the percentage composition of elements (like
Carbon, Hydrogen, Oxygen, etc.) in a sample. The results are used to derive the empirical
formula, which can then be confirmed as the molecular formula using the molecular weight

from mass spectrometry.

Specific, detailed experimental protocols for the initial determination of these properties for this
particular molecule are based on these fundamental principles and are not detailed in general

chemical databases. Researchers would follow standard operating procedures for the specific
mass spectrometer or elemental analyzer being used.

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical compound and

its core identifiers.

Demeton-S-methyl sulfone

s described by

Chemical Formula
CeH1505PS2

Molecular Weight
262.3 g/mol
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Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DEMETON-S-METHYL SULFONE | 17040-19-6 [chemicalbook.com]

2. Demeton-S-methylsulphon | C6H1505PS2 | CID 28213 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. Demeton-S-methyl sulfone [webbook.nist.gov]

4. Demeton-S-methyl sulfone [sitem.herts.ac.uk]

5. Buy Demeton-S-methyl sulfone | 17040-19-6 [smolecule.com]

To cite this document: BenchChem. [Demeton-S-methyl sulfone molecular weight and
chemical formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133068#demeton-s-methyl-sulfone-molecular-
weight-and-chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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